(4-(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)(pyridin-4-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of this compound is determined by its molecular formula, C15H21N3O3S. It contains 15 carbon atoms, 21 hydrogen atoms, 3 nitrogen atoms, 3 oxygen atoms, and 1 sulfur atom. The exact arrangement of these atoms in space defines the compound’s molecular structure.
Physical and Chemical Properties Analysis
The physical and chemical properties of a compound are determined by its molecular structure. This compound, with the molecular formula C15H21N3O3S, has a molecular weight of 323.41. Other physical and chemical properties, such as melting point, boiling point, and solubility, are not provided in the available resources .
Scientific Research Applications
Pharmacological Evaluation
Compounds with structures related to "(4-(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)(pyridin-4-yl)methanone" have been evaluated for their pharmacological properties, such as their role as transient receptor potential vanilloid 4 (TRPV4) channel antagonists, which showed analgesic effects in animal models (Tsuno et al., 2017).
Metabolism and Excretion
Studies on related compounds have also explored their metabolism and excretion profiles in various species, which is crucial for understanding the pharmacokinetics and safety profile of potential drug candidates. For instance, the disposition of a dipeptidyl peptidase IV inhibitor in rats, dogs, and humans has been examined, revealing insights into the compound's absorption, metabolism, and elimination pathways (Sharma et al., 2012).
Molecular Interaction Studies
Further research into related compounds has focused on their molecular interactions with specific receptors, such as cannabinoid receptors. Understanding these interactions is essential for designing drugs with targeted actions and minimal off-target effects. For example, studies have characterized the molecular interaction of antagonists with the CB1 cannabinoid receptor, providing valuable information for drug design (Shim et al., 2002).
Safety and Hazards
The safety and hazards associated with this compound are not specified in the available literature. As with all chemicals, it should be handled with appropriate safety precautions to prevent exposure and ensure safe use.
Future Directions
The future directions for research on this compound would depend on the results of current studies and the specific scientific questions being addressed. Given its use as a research compound, it may be involved in studies exploring new chemical reactions, synthesis methods, or biological applications .
Properties
IUPAC Name |
[4-(1,1-dioxothian-4-yl)piperazin-1-yl]-pyridin-4-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21N3O3S/c19-15(13-1-5-16-6-2-13)18-9-7-17(8-10-18)14-3-11-22(20,21)12-4-14/h1-2,5-6,14H,3-4,7-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WLZQRNLJWJRUGO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CS(=O)(=O)CCC1N2CCN(CC2)C(=O)C3=CC=NC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.